6-(2-(4-benzylpiperidin-1-yl)-2-oxoethyl)-3-(3,5-dimethylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 6-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-3-(3,5-dimethylphenyl)triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C26H28N6O2/c1-18-12-19(2)14-22(13-18)32-25-24(28-29-32)26(34)31(17-27-25)16-23(33)30-10-8-21(9-11-30)15-20-6-4-3-5-7-20/h3-7,12-14,17,21H,8-11,15-16H2,1-2H3
• InChI Key: PHDOPJVNTRUWJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C3=C(C(=O)N(C=N3)CC(=O)N4CCC(CC4)CC5=CC=CC=C5)N=N2)C
• Molecular Formula: C26H28N6O2
• Molecular Weight: 456.5 g/mol

Description

6-(2-(4-benzylpiperidin-1-yl)-2-oxoethyl)-3-(3,5-dimethylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C26H28N6O2 and its molecular weight is 456.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Derivatives

Research has led to the development of novel synthetic routes and derivatives of triazolopyrimidines and related compounds. For example, Hassneen and Abdallah (2003) explored new routes to synthesize pyridino[2,3-d]pyrimidin-4-one and pyridino-[2,3-d]triazolino[4,5-a]pyrimidin-5-one derivatives, highlighting the versatility of these scaffolds in medicinal chemistry (Hassneen & Abdallah, 2003). Similarly, El-Agrody et al. (2001) synthesized a variety of novel triazolopyrimidines and pyrimidines, demonstrating their potential for further biological activity investigations (El-Agrody et al., 2001).

Antimicrobial Activities

The antimicrobial properties of triazolopyrimidines and their derivatives have been a significant focus of research. Abu‐Hashem and El‐Shazly (2019) synthesized novel triazole, tetrazole, and spirocyclic derivatives, demonstrating potent antimicrobial activity against various bacteria and fungi, suggesting these compounds' potential as antimicrobial agents (Abu‐Hashem & El‐Shazly, 2019). Additionally, Flefel et al. (2018) prepared novel pyridine and fused pyridine derivatives, which exhibited antimicrobial and antioxidant activities, further highlighting the therapeutic potential of such compounds (Flefel et al., 2018).

Potential as Antimicrobial Agents

Research into the biological activities of these compounds has not only focused on their synthesis but also on their potential as antimicrobial agents. Kumar et al. (2009) synthesized new triazolopyrimidines with notable antibacterial activity, pointing to their utility in combating microbial resistance (Kumar et al., 2009). This aligns with the broader scientific interest in developing new antimicrobial agents to address the growing concern of antibiotic resistance.